Cas no 7149-79-3 (N-(3-chloro-4-methylphenyl)acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)acetamide
• CAS No: 7149-79-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD00032582
• CID: 85835
• PubChem ID: 23537
• Update Time: 2025-06-25

N-(3-chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)acetamide
• 3'-Chloro-4'-methylacetanilide
• 3-CHLORO-4-METHYLACETANILIDE
• N1-(3-chloro-4-methylphenyl)acetamide
• 2-Chlor-4-acetamino-toluol
• 2-chloro-4-acetotoluidide
• 3-Chloro-4-acetotoluidide
• 3'-Chloro-p-acetotoluidide
• 4-(Acetylamino)-2-chlorotoluene
• 4-acetamido-2-chlorotoluene
• Acetamide,N-(3-chloro-4-methylphenyl)
• acetic acid-(3-chloro-4-methyl-anilide)
• DRC-2698
• Essigsaeure-(3-chlor-4-methyl-anilid)
• N-acetyl-3-chloro-p-toluidine
• o-Chloro-p-acetotoluidide
• p-ACETOTOLUIDIDE,3'-CHLORO
• PRC-698
• p-Acetotoluidide,3'-chloro- (7CI,8CI)
• 3'-Chloro-4'-acetotoluidide
• DRC 2698
• N-Acetyl-3-chloro-4-methylaniline
• NSC72333
• N-(3-Chloro-4-methyl-phenyl)-acetamide
• X7X7S72D5R
• MFCD00032582
• 7149-79-3
• NS00037224
• 9R-0661
• CS-M1325
• Acetamide,N-(3-chloro-4-methylphenyl)-
• EINECS 230-483-5
• Maybridge1_000129
• UNII-X7X7S72D5R
• EN300-129987
• Q27293653
• N~1~-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE
• CHLORO-4-METHYLPHENYL)ACETAMIDE, N-(3-
• AKOS001044828
• 3'-chloro,4'-methylacetanilide
• DTXCID6022181
• MixCom1_000239
• NCGC00257550-01
• WLN: GR B1 EMV1
• Z28153679
• AB6861
• Acetamide, N-(3-chloro-4-methylphenyl)-
• NSC 72333
• FT-0629662
• Tox21_302189
• SCHEMBL864429
• BRN 2691932
• p-ACETOTOLUIDIDE, 3'-CHLORO-
• 2-12-00-00530 (Beilstein Handbook Reference)
• CHEMBL3186889
• DTXSID8042181
• CAS-7149-79-3
• AG-668/02843007
• NSC-72333
• DB-074440

• MDL： MFCD00032582
• Inchi： 1S/C9H10ClNO/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： IGLVCWPPISIXPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(C)=O

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: Block or powder
• Density: 1.218
• Melting Point: 105 ºC
• Boiling Point: 80°C (rough estimate)
• Flash Point: 155.4°C
• Refractive Index: 1.5330 (estimate)
• PSA: 29.10000
• LogP: 2.67980
• Solubility: Not available

N-(3-chloro-4-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： R25: toxic if swallowed.
• Safety Instruction： S20: when used,Do not eat and drink at the same time. S36:Wear appropriate protective clothing. S45: accident or discomfort,Go to the doctor for help immediately(It is better to take the product container label). S60: residues and containers of this substance must be treated as hazardous waste.
• RTECS：AN3325000
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R25
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-chloro-4-methylphenyl)acetamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)acetamide (CAS No. 7149-79-3): Properties, Applications, and Industry Insights

N-(3-chloro-4-methylphenyl)acetamide (CAS No. 7149-79-3) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. With the growing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention in research and industrial applications. Its molecular structure, featuring a chloro-methylphenyl backbone coupled with an acetamide group, makes it a versatile building block for fine chemical manufacturing.

In recent years, the compound’s relevance has surged due to its potential in drug discovery and crop protection formulations. Researchers frequently search for "CAS 7149-79-3 suppliers" or "N-(3-chloro-4-methylphenyl)acetamide synthesis methods," reflecting its niche yet critical role. The compound’s stability under controlled conditions and compatibility with green chemistry principles align with the industry’s shift toward sustainable chemical processes.

The physicochemical properties of N-(3-chloro-4-methylphenyl)acetamide include a defined melting point (often cited in technical datasheets) and solubility profiles in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics are crucial for laboratories focusing on high-yield reactions or scale-up production. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, a key concern for buyers seeking "CAS 7149-79-3 analytical standards."

From an industrial perspective, the compound’s applications extend to specialty chemicals and material science. For instance, it serves as a precursor in synthesizing advanced polymeric materials with tailored thermal properties. Discussions around "bioactive acetamide derivatives" in scientific forums further highlight its interdisciplinary utility. Regulatory compliance, particularly regarding REACH certification and GMP guidelines, is another focal point for manufacturers aiming to meet global market standards.

Emerging trends, such as the integration of AI-driven molecular design, have spurred interest in optimizing the synthesis pathways of N-(3-chloro-4-methylphenyl)acetamide. Computational models now aid in predicting reaction yields, reducing waste—a topic often explored under "machine learning in chemical synthesis." Additionally, its potential in photovoltaic materials research underscores its adaptability beyond traditional sectors.

To address common queries like "Is N-(3-chloro-4-methylphenyl)acetamide biodegradable?" or "handling precautions for CAS 7149-79-3," experts emphasize adherence to safety data sheets (SDS) and environmental risk assessments. While the compound is not classified as hazardous under standard protocols, proper laboratory hygiene and waste disposal protocols remain essential.

In conclusion, N-(3-chloro-4-methylphenyl)acetamide exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced material science—coupled with rigorous quality benchmarks, position it as a compound of enduring relevance. As industries evolve, so too will the methodologies to harness its full potential, ensuring its place in the future of chemical innovation.